Cas no 220657-62-5 (1H-Indole,7-ethoxy-2,3-dihydro-)

7-Ethoxy-2,3-dihydro-1H-indole is a substituted indole derivative characterized by an ethoxy group at the 7-position and a saturated 2,3-dihydro indole core. This structural modification enhances its stability compared to fully aromatic indoles, making it a valuable intermediate in organic synthesis and pharmaceutical research. The ethoxy group provides electron-donating properties, influencing reactivity in electrophilic substitution and metal-catalyzed coupling reactions. Its partially hydrogenated ring system offers reduced aromaticity, which can be advantageous in modulating physicochemical properties for drug design. The compound is typically used in the development of bioactive molecules, particularly in the synthesis of alkaloids and heterocyclic compounds, where controlled functionalization is critical.

1H-Indole,7-ethoxy-2,3-dihydro- structure

220657-62-5 structure

Product Name:1H-Indole,7-ethoxy-2,3-dihydro-

CAS No:220657-62-5

MF:C₁₀H₁₃NO

MW:163.216322660446

CID:243989

PubChem ID:16768418

Update Time:2025-10-19

1H-Indole,7-ethoxy-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

- 1H-Indole,7-ethoxy-2,3-dihydro-
- 7-Ethoxyindoline
- 2,3-Dihydro-7-(trifluoromethyl)-4H-1,2,4-benzothiadiazine-4-ethanol 1,1-dioxide
- 2,3-dihydro-7-ethoxyindole
- 4h-1,2,4-benzothiadiazine-4-ethanol, 2,3-dihydro-7-(trifluoromethyl)-, 1,1-dioxide
- AC1L2M2X
- AC1Q4JQQ
- AG-J-01785
- AR-1G2390
- CTK4D7135
- EINECS 217-256-6
- 7-ethoxy-2,3-dihydro-1H-indole
- SB65216
- 220657-62-5
- AKOS002433816
- EN300-1145550
- CS-0299518
- Inchi： 1S/C10H13NO/c1-2-12-9-5-3-4-8-6-7-11-10(8)9/h3-5,11H,2,6-7H2,1H3
- InChI Key： CCHBYJDUPYUSRY-UHFFFAOYSA-N
- SMILES： O(CC)C1=CC=CC2=C1NCC2

Computed Properties

Exact Mass: 163.09979
Monoisotopic Mass: 163.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 21.3Å²

Experimental Properties

PSA: 21.26

1H-Indole,7-ethoxy-2,3-dihydro- Pricemore >>

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